Cas no 20170-32-5 (3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid)

• Product Name: 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid
• CAS No: 20170-32-5
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• MDL: MFCD00017519
• CID: 51475
• PubChem ID: 88389
• Update Time: 2025-06-13

3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Di-tert-butyl-4-hydroxyphenyl)propionic acid
• Dibutylhydroxyphenylpropionicacid
• 3,5-Di-tert-butyl-4-hydroxyphenylpropionic acid
• 3-[3,5-Di(tert-butyl)-4-hydroxyphenyl]-propanoic acid
• 3-(3,5-Di-Tert-butyl-4-hydroxyphenyl)propanoic acid
• 3,5-Di-tert-butyl-4-hydroxybenzenepropionic acid
• 3,5-Di-tert-Butyl-4-hydroxyhydrocinnamic acid
• 4-HYDROXY-3,5-DI-TERT-BUTYLPHENYLPROPIONIC ACID
• Fenozan acid
• Hydrocinnamicacid, 3,5-di-tert-butyl-4-hydroxy- (6CI,7CI,8CI)
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzenepropanoic acid
• 3,5-Di-tert-butyl-4-hydroxybenzenepropanoic acid
• Fenoksan
• Fenoxan
• Fenozan
• Irganox 1310
• Irganox B 2
• Phenosan
• Phenoxan
• Phenoxan(antioxidant)
• Phenozan
• b-(3,5-Di-tert-butyl-4-hydroxyphenyl)propionic acid
• b-(4-Hydroxy-3,5-di-tert-butylphenyl)propanoicacid
• b-(4-Hydroxy-3,5-di-tert-butylphenyl)propionicacid
• Benzenepropanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• 3,5-Di-tert-butyl-4-hydroxyhydocinnamic acid
• WPMYUUITDBHVQZ-UHFFFAOYSA-N
• X6G09G700F
• 3-(3,5-Ditertbutyl-4-hydroxyphenyl)propionic acid
• 3-[3,5-bis(tert-butyl)-4-hydro
• Propionic acid, 3-(phenyl, 3,5-di-tert-butyl-, 4-hydroxy-)-
• 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionicacid
• MFCD00017519
• FENOZAN [WHO-DD]
• UNII-X6G09G700F
• 8X-0734
• 3-(3,5-di-tert.-butyl-4-hydroxyphenyl)-propionic acid
• D3452
• Cambridge id 5229970
• AKOS001049428
• AC-25695
• NS00019599
• .BETA.-(4-HYDROXY-3,5-DI-TERT-BUTYLPHENYL)PROPIONIC ACID
• .BETA.-(3,5-DI-TERT-BUTYL-4-HYDROXYPHENYL)PROPIONIC ACID
• Q27293604
• 3,5-di-t-butyl-4-hydroxyhydrocinnamic acid
• SY021139
• A24514
• HMS1579J09
• HYDROCINNAMIC ACID, 3,5-DI-TERT-BUTYL-4-HYDROXY-
• 3,5-di-t-Butyl-4-hydroxyphenyl propionic acid
• EN300-17562
• EINECS 243-556-1
• DTXSID2066561
• AM20030296
• 3(3,5-di-tert-butyl-4-hydroxyphenyl)propionic acid
• SCHEMBL39190
• 20170-32-5
• CS-W010063
• 3-(4-hydroxy-3,5-di-tert.-butylphenyl)-propionic acid
• 3-(3,5-Ditert-butyl-4-hydroxyphenyl)propanoic acid #
• Oprea1_601096
• beta-(3,5-di-tert-butyl-4-hydroxyphenyl)propionic acid
• O10865
• Z56957491
• W-107641
• EU-0084642
• FT-0637953
• 3-(3,5-Ditert-butyl-4-hydroxyphenyl)propanoic acid
• Oprea1_499142
• Fenozan-acid
• ALBB-005943
• STK501703
• BBL012739
• 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid

• MDL： MFCD00017519
• Inchi： 1S/C17H26O3/c1-16(2,3)12-9-11(7-8-14(18)19)10-13(15(12)20)17(4,5)6/h9-10,20H,7-8H2,1-6H3,(H,18,19)
• InChI Key： WPMYUUITDBHVQZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CCC(=O)O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 278.18800
• Monoisotopic Mass: 278.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.049
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 364.2℃ at 760 mmHg
• Flash Point: 188.3±23.0 °C
• Refractive Index: 1.52 
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 57.53000
• LogP: 4.00440
• Solubility: Not determined

3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• RTECS：DA8340800
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid

3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid (CAS No. 20170-32-5): An Overview of Its Properties, Applications, and Recent Research

3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid (CAS No. 20170-32-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and potential applications. This compound, often referred to as DBHPA, is characterized by its robust antioxidant and anti-inflammatory activities, making it a valuable component in various formulations and research studies.

The chemical structure of 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid consists of a phenolic ring substituted with two tert-butyl groups at the 3 and 5 positions and a hydroxyl group at the 4 position. Additionally, a propionic acid moiety is attached to the phenolic ring. This structure confers the compound with excellent stability and reactivity, which are crucial for its diverse applications.

One of the primary applications of DBHPA is in the development of antioxidants. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative damage in biological systems. Recent studies have shown that DBHPA exhibits potent antioxidant activity, which can be attributed to its ability to scavenge free radicals effectively. This property makes it an attractive candidate for use in food preservation, cosmetics, and pharmaceutical formulations.

In the realm of pharmaceuticals, 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid has shown promise in the treatment of inflammatory conditions. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has demonstrated that DBHPA can modulate these mechanisms by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. This dual action makes it a potential therapeutic agent for conditions such as arthritis, inflammatory bowel disease (IBD), and other chronic inflammatory disorders.

Beyond its antioxidant and anti-inflammatory properties, DBHPA has also been explored for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and oxidative stress. Studies have indicated that DBHPA can protect neurons from oxidative damage and promote neuronal survival. These findings suggest that DBHPA could be a valuable component in the development of neuroprotective drugs.

In the context of drug delivery systems, 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid has been investigated for its ability to enhance the stability and bioavailability of other therapeutic agents. The compound's hydrophobic nature allows it to form stable complexes with various drugs, thereby improving their solubility and absorption. This property is particularly useful in developing formulations for poorly soluble drugs.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent studies have evaluated the biodegradability and environmental safety of DBHPA. Results indicate that the compound is biodegradable under aerobic conditions and does not accumulate in the environment, making it a more sustainable choice compared to some other antioxidants.

In conclusion, 3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid (CAS No. 20170-32-5) is a multifaceted compound with significant potential in various fields. Its robust antioxidant, anti-inflammatory, neuroprotective properties, and ability to enhance drug delivery make it a valuable asset in research and development. Ongoing studies continue to uncover new applications and optimize its use in different contexts, further solidifying its importance in the scientific community.